Cas no 898391-70-3 (5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylic acid)

• Product Name: 5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylic acid
• CAS No: 898391-70-3
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 5041715
• PubChem ID: 6623208
• Update Time: 2025-05-23

5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
• ChemDiv3_010987
• HMS1504D09
• IDI1_028545
• 5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylicacid
• 4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylic acid
• EN300-1083191
• BRD-K96919778-001-01-9
• F1907-1466
• AKOS004115500
• F88323
• CS-0345460
• 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 5,6,7,8-tetrahydro-
• 898391-70-3
• 5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylic acid

• Inchi： 1S/C10H12O2S/c11-10(12)8-6-13-9-5-3-1-2-4-7(8)9/h6H,1-5H2,(H,11,12)
• InChI Key： LVAMTNXEXAHKJV-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C2=C1CCCCC2

Computed Properties

• Exact Mass: 196.05580079g/mol
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 362.4±42.0 °C at 760 mmHg
• Flash Point: 173.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylic acid

5,6,7,8-Tetrahydro-4H-Cycloheptabthiophene-3-Carboxylic Acid: A Comprehensive Overview

5,6,7,8-Tetrahydro-4H-cycloheptabthiophene-3-carboxylic acid (CAS No. 898391-70-3) is a unique organic compound that has garnered significant attention in the fields of materials science and organic chemistry. This compound belongs to the class of thiophene derivatives, which are known for their versatile applications in electronics, pharmaceuticals, and advanced materials. The structure of this compound is characterized by a fused thiophene ring system with a carboxylic acid group attached at the 3-position. The tetrahydro substitution pattern introduces a degree of saturation into the ring system, which can significantly influence its electronic properties and reactivity.

The synthesis of 5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylic acid involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as cyclization and functionalization. These advancements have not only made the synthesis more efficient but also opened up new possibilities for modifying the structure to tailor its properties for specific applications.

One of the most promising applications of this compound lies in its potential use in organic electronics. The thiophene moiety is well-known for its ability to participate in π-conjugation, which is essential for charge transport in materials such as conductive polymers and semiconductors. The carboxylic acid group introduces additional functionality, enabling further chemical modifications to enhance properties like solubility and compatibility with other materials. Recent research has demonstrated that derivatives of this compound can be incorporated into thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs), showing improved device performance compared to traditional materials.

In addition to its electronic applications, 5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylic acid has also been investigated for its potential in drug discovery. The compound's structure provides a scaffold for attaching bioactive groups, making it a valuable starting material for medicinal chemists. Studies have shown that certain derivatives exhibit promising activity against various disease targets, including cancer and inflammation. Furthermore, the tetrahydro substitution pattern may influence the compound's pharmacokinetic properties, such as absorption and metabolism, making it an attractive candidate for further preclinical development.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation and toxicity profiles of novel materials becomes crucial. Recent studies have focused on assessing the environmental fate of 5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylic acid under various conditions. These investigations aim to ensure that its use does not pose significant risks to ecosystems or human health.

In conclusion, 5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylic acid (CAS No. 898391-70-3) represents a versatile building block with diverse applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future technologies and therapeutic interventions.